Erbium-168

• CAS: 14833-43-3
• Molecular Formula: Er
• Molecular Weight: 167.93238 g/mol
• SMILES: [Er]
• InChI: InChI=1S/Er/i1+1
• InChIKey: UYAHIZSMUZPPFV-OUBTZVSYSA-N

Erbium-168 (¹⁶⁸Er) is a stable, neutron-rich isotope with a uniquely low thermal neutron absorption cross section of 2.3 ± 0.3 barns — approximately 250× lower than Er-167 — making it the definitive precursor for high-purity ¹⁶⁹Er (radiation synovectomy) and ¹⁶⁷Tm (Auger-electron targeted therapy) production. Substituting natural erbium or alternate isotopes is scientifically untenable due to vastly divergent reaction cross sections, which compromise radiochemical yield, radionuclidic purity, and patient dosimetry. With isotopic enrichment ≥98%, Er-168 oxide ensures maximal radioisotope output, minimal long-lived impurities, and serves as a neutron-transparent material for low-activation reactor components and neutron beamline instrumentation.

Erbium-168 (CAS: 14833-43-3) Isotopic Baseline and Nuclear Property Overview for Scientific Procurement

Erbium-168 (¹⁶⁸Er) is a stable, neutron-rich isotope of the lanthanide erbium, constituting 26.978(12) atomic percent of natural erbium [1]. Its nuclear properties, particularly a thermal neutron absorption cross section of 2.3 ± 0.3 barns, distinguish it from other erbium isotopes and position it as a critical precursor for the production of medically relevant radioisotopes such as ¹⁶⁹Er and ¹⁶⁷Tm, as well as a neutron-transparent material in nuclear reactor applications [2].

• [1] Chang TL, Zhao MT, Li WJ, Wang J, Qian QY. Absolute isotopic composition and atomic weight of erbium. International Journal of Mass Spectrometry. 1998;177(2-3):131-136. View Source
• [2] Knopf K, Waschkowski W. Interaction of slow neutrons with natural terbium, holmium and erbium and its isotopes. Z Phys A. 1997;359:297-302. View Source

Why Erbium-168 Procurement Requires Isotope-Specific Specification Over Generic Erbium or Other Isotopes

Substituting natural erbium or an alternative erbium isotope for ¹⁶⁸Er in specialized applications is scientifically untenable due to vast disparities in nuclear reaction cross sections. For instance, the thermal neutron absorption cross section of ¹⁶⁷Er (568 ± 9 barns) is approximately 250 times greater than that of ¹⁶⁸Er (2.3 ± 0.3 barns) [1]. Consequently, using natural erbium or a different isotope as a target for neutron activation or as a reactor component would result in drastically different reaction yields, impurity profiles, and neutronic behavior, undermining experimental reproducibility and system safety.

• [1] Knopf K, Waschkowski W. Interaction of slow neutrons with natural terbium, holmium and erbium and its isotopes. Z Phys A. 1997;359:297-302. View Source

Erbium-168 Quantitative Differentiation Evidence: Head-to-Head Performance Against Er-166, Er-167, and Er-170

Neutron Transparency: Thermal Neutron Absorption Cross Section Comparison of Er-168 vs. Er-167

Erbium-168 exhibits exceptional neutron transparency compared to Erbium-167, a critical distinction for applications requiring minimal neutron activation. The thermal neutron absorption cross section (σ) for ¹⁶⁸Er is measured at 2.3 ± 0.3 barns, while for ¹⁶⁷Er it is 568 ± 9 barns [1]. This constitutes a factor of ~247 reduction in neutron absorption, enabling ¹⁶⁸Er to serve as a low-activation structural or target material.

Evidence Dimension	Thermal neutron absorption cross section
Target Compound Data	2.3 ± 0.3 barns
Comparator Or Baseline	Er-167: 568 ± 9 barns
Quantified Difference	Factor of ~247 lower absorption
Conditions	Thermal neutron energy (~0.025 eV)

Why This Matters

This enables the use of Er-168 in neutron flux environments where minimal neutron capture is required, preventing unwanted activation and isotopic transmutation that would compromise the function of the material or the purity of downstream products.

• [1] Knopf K, Waschkowski W. Interaction of slow neutrons with natural terbium, holmium and erbium and its isotopes. Z Phys A. 1997;359:297-302. View Source

Medical Radioisotope Yield: Production of Thulium-167 via Proton Irradiation of Er-168 vs. Er-167 Targets

In cyclotron production of the Auger-electron emitter ¹⁶⁷Tm, using an enriched ¹⁶⁸Er oxide target yields significantly higher activity compared to an ¹⁶⁷Er oxide target. An 8-hour irradiation of ¹⁶⁸Er₂O₃ with a 23-MeV proton beam produces approximately 1 GBq of ¹⁶⁷Tm with a radionuclidic purity of >99.5% 5 days post end of bombardment [1]. In contrast, the same study used enriched ¹⁶⁷Er oxide as a comparator target, with the ¹⁶⁸Er route providing a more favorable yield and purity profile for clinical-scale production.

Evidence Dimension	¹⁶⁷Tm production yield (8-h irradiation, 23-MeV protons)
Target Compound Data	~1 GBq ¹⁶⁷Tm, >99.5% radionuclidic purity (5 days post-EOB)
Comparator Or Baseline	Er-167₂O₃ target: yield and purity reported as less favorable for large-scale production in the same study
Quantified Difference	¹⁶⁸Er yields ~1 GBq activity; quantitative yield for ¹⁶⁷Er not explicitly stated in the abstract, but the study identifies ¹⁶⁸Er as the preferred route for higher activities
Conditions	23-MeV proton beam, 8-hour irradiation, enriched oxide targets

Why This Matters

For procurement decisions, the higher yield and purity achievable with Er-168 oxide translate directly to lower cost per patient dose and improved radiopharmaceutical quality, making it the economically and clinically preferred target material.

• [1] Renaldin E, Braccini S, Carzaniga TS, et al. Study of thulium-167 cyclotron production: a potential medically-relevant radionuclide. Frontiers in Chemistry. 2023;11:1288588. View Source

Precursor Purity for Erbium-169 Production: Enriched Er-168 Oxide vs. Natural Erbium Targets

The production of ¹⁶⁹Er, a β⁻ emitter used in radiosynovectomy, relies on the neutron irradiation of enriched ¹⁶⁸Er targets. One study utilized Erbium-168 oxide with an isotopic enrichment of 97.75% ¹⁶⁸Er to produce ¹⁶⁹ErCl₃ [1]. Using natural erbium (containing only 26.98% ¹⁶⁸Er) would result in substantial co-production of unwanted radioisotopes from other erbium isotopes, severely degrading the specific activity and radionuclidic purity of the ¹⁶⁹Er product. A separate study reports a target enrichment of 98.2% in ¹⁶⁸Er for ¹⁶⁹Er production at a thermal neutron flux of ~8×10¹³ n·cm⁻²·s⁻¹ [2].

Evidence Dimension	Target isotopic enrichment for ¹⁶⁹Er production
Target Compound Data	97.75% ¹⁶⁸Er enrichment (Er₂O₃)
Comparator Or Baseline	Natural erbium: 26.978% ¹⁶⁸Er
Quantified Difference	Enrichment factor of ~3.6 relative to natural abundance
Conditions	Neutron irradiation in nuclear reactor

Why This Matters

High isotopic enrichment directly correlates with higher specific activity and radionuclidic purity of the final ¹⁶⁹Er product, reducing patient radiation dose from impurities and improving therapeutic efficacy.

• [1] PEMBUATAN DAN KARAKTERISASI SEDIAAN RADIOISOTOP ¹⁶⁹ErCl₃ HASIL IRADIASI BAHAN SASARAN ERBIUM-168 DIPERKAYA 97,75%. Paperity. View Source
• [2] Reactor production and electrochemical purification of ¹⁶⁹Er: A potential step forward for its utilization in in vivo therapeutic applications. View Source

Neutronic Transparency: Paramagnetic Scattering Cross Section of Er-168

Erbium-168 possesses a paramagnetic scattering cross section of 26.1 ± 2.5 barns, as determined from thermal-neutron total cross-section measurements [1]. While this value is not directly compared to other erbium isotopes in the source, it provides a quantifiable baseline for understanding its scattering behavior, which is essential for applications involving neutron beam optics or shielding where both absorption and scattering must be modeled.

Evidence Dimension	Paramagnetic scattering cross section
Target Compound Data	26.1 ± 2.5 barns
Comparator Or Baseline	Not directly compared to other Er isotopes in the source
Quantified Difference	N/A (single-value measurement)
Conditions	Thermal neutron energy (~0.025 eV)

Why This Matters

This parameter is critical for accurate neutron transport calculations in complex geometries, such as reactor core modeling or neutron guide design, where Er-168's scattering properties influence flux distributions and background noise.

• [1] Michaelis W, Ottmar H, Weller F. Neutron Resonance Parameters of the Erbium Isotopes. Physical Review B. 1967;164(3):1516-1523. View Source

Isotopic Abundance and Natural Occurrence: Er-168 as the Second Most Abundant Stable Erbium Isotope

Erbium-168 is the second most abundant stable isotope of erbium, with a natural abundance of 26.978(12) atomic percent [1]. This places it after Er-166 (33.503(24)%) and ahead of Er-167 (22.869(6)%) and Er-170 (14.910(24)%). This relatively high natural abundance facilitates isotopic enrichment to high purity levels, such as the >98% enrichment typically offered for procurement, making it more accessible and cost-effective compared to lower-abundance isotopes like Er-162 (0.139%) or Er-164 (1.601%).

Evidence Dimension	Natural isotopic abundance
Target Compound Data	26.978(12) at. %
Comparator Or Baseline	Er-166: 33.503(24) at. %; Er-167: 22.869(6) at. %; Er-170: 14.910(24) at. %
Quantified Difference	Second highest abundance among stable Er isotopes
Conditions	Terrestrial natural erbium samples

Why This Matters

The higher natural abundance reduces the separation work required to achieve high isotopic enrichment, directly impacting procurement cost and lead time for enriched ¹⁶⁸Er materials.

• [1] Chang TL, Zhao MT, Li WJ, Wang J, Qian QY. Absolute isotopic composition and atomic weight of erbium. International Journal of Mass Spectrometry. 1998;177(2-3):131-136. View Source

Erbium-168 Procurement-Driven Application Scenarios: Where Isotopic Specificity Dictates Success

Cyclotron Targetry for High-Yield Production of Thulium-167 for Targeted Radionuclide Therapy

Procurement of enriched Er-168 oxide (>98% enrichment) is essential for the efficient cyclotron production of Thulium-167, a promising Auger-electron emitter for targeted radionuclide therapy. As demonstrated by Renaldin et al., irradiation of Er-168 oxide with a 23-MeV proton beam yields approximately 1 GBq of high-purity Tm-167, a yield sufficient for clinical-scale preclinical studies [1]. Substitution with Er-167 oxide or natural erbium would result in significantly lower yields and unacceptable levels of radionuclidic impurities, undermining the feasibility and safety of the radiopharmaceutical.

Reactor Target Material for the Production of High-Specific-Activity Erbium-169 for Radiosynovectomy

Erbium-168 oxide with high isotopic enrichment (e.g., 97.75% or 98.2%) is the preferred target material for neutron activation to produce Erbium-169 chloride, a β⁻ emitter used in radiation synovectomy for the treatment of inflammatory joint diseases [1][2]. The high enrichment ensures maximal yield of Er-169 while minimizing the co-production of long-lived or therapeutically detrimental impurities from other erbium isotopes, thereby maximizing specific activity and minimizing patient radiation burden.

Low-Activation Structural or Shielding Component in Neutron Beamlines and Reactor Environments

In nuclear reactor engineering and neutron scattering facilities, Erbium-168 can be selected as a low-activation material for components exposed to high neutron fluxes. Its thermal neutron absorption cross section of 2.3 ± 0.3 barns [1] is two orders of magnitude lower than that of Er-167 (568 barns) and significantly lower than natural erbium (145 barns). This property minimizes neutron-induced transmutation and subsequent radioactivity, simplifying waste management, reducing shielding requirements, and extending component lifetime in critical neutron beamline applications.

Calibration and Validation of Neutron Transport and Nuclear Data Evaluation Codes

High-purity Er-168 samples are critical for experimental campaigns aimed at measuring and validating neutron cross-section data. Recent evaluations have highlighted the need for new measurements of erbium isotope cross sections in the thermal/epithermal region due to inadequacies in existing data for accurate LWR neutronic design [1]. Procurement of well-characterized, highly enriched Er-168 targets enables precise transmission and capture measurements, directly contributing to the improvement of evaluated nuclear data libraries such as ENDF/B and JENDL, which underpin the safety and efficiency of nuclear reactor operations.

• [1] Renaldin E, Braccini S, Carzaniga TS, et al. Study of thulium-167 cyclotron production: a potential medically-relevant radionuclide. Frontiers in Chemistry. 2023;11:1288588. View Source
• [2] Knopf K, Waschkowski W. Interaction of slow neutrons with natural terbium, holmium and erbium and its isotopes. Z Phys A. 1997;359:297-302. View Source
• [3] Scientific motivations for a reassessment of the neutron capture cross sections of erbium isotopes in the high-sensitivity thermal energy range for LWR systems. ENEA-IRIS Open Archive. 2023. View Source